(4-Methyl-d3)-17α-Estradiol

• Molecular Formula: C₁₉H₂₃D₃O₂
• Molecular Weight: 289.43

Quantitative LC-MS/MS of 4-Methyl-17α-Estradiol demands an internal standard that mirrors the analyte's chromatographic behavior-generic deuterated estradiols cause differential elution and quantitative bias. (4-Methyl-d3)-17α-Estradiol resolves this with deuterium at the exact 4-methyl position, ensuring matched retention time, ionization efficiency, and extraction recovery. • +3.03 Da mass shift; distinct MRM transitions without isotopic cross-talk enable pg/mL sensitivity. • Purpose-synthesized SIL-IS for isotope dilution quantification in plasma, serum, urine, and tissue homogenates. Supplied as neat material with certificate of analysis; custom synthesis available for method validation.

(4-Methyl-d3)-17α-Estradiol: Deuterated Reference Standard for Estrogen Analysis and Receptor Studies

(4-Methyl-d3)-17α-Estradiol (C₁₉H₂₃D₃O₂; MW 289.43) is a deuterium-labeled analog of 4-Methyl-17α-Estradiol, featuring three deuterium atoms substituted at the 4-methyl position on the steroid A-ring . As a stable isotope-labeled internal standard (SIL-IS), this compound is designed for quantitative analytical applications in mass spectrometry, including the precise measurement of estrogens and their metabolites in biological matrices [1]. The parent non-deuterated compound, 4-Methyl-17α-Estradiol, is a methylated derivative of 17α-Estradiol — the C17 epimer of the potent endogenous estrogen 17β-Estradiol — and has been studied for its receptor binding properties and biological activity in estrogen-responsive systems [2]. The incorporation of a methyl group at the C4 position and the 17α stereochemistry differentiate this compound from the endogenous 17β-Estradiol, conferring distinct pharmacological and analytical properties.

Stable isotope-labeled internal standard for MS bioanalysis

Deuterium at 4-methyl supports co-elution with target analyte

For quantitative estrogen research and metabolite profiling

• [1] Prokai-Tatrai K, et al. Simultaneous Measurement of 17β-Estradiol, 17α-Estradiol and Estrone by GC–Isotope Dilution MS/MS. Chromatographia. 2010;71(3-4):311-315. doi:10.1365/s10337-009-1441-0 View Source
• [2] PubChem. 4-Methyl-17Alpha-Estradiol. CID 57270862. Molecular Formula: C19H26O2, MW: 286.4 g/mol. View Source

Why Generic Estradiol Internal Standards Cannot Substitute for (4-Methyl-d3)-17α-Estradiol

In quantitative LC-MS/MS and GC-MS/MS workflows, deuterated internal standards must exhibit near-identical chromatographic behavior to the target analyte to effectively compensate for matrix effects and ionization variability [1]. Generic deuterated estradiol standards (e.g., Estradiol-d3 or 17α-Estradiol-d2) differ in their deuterium labeling position and degree, which can alter their retention time relative to the specific target analyte 4-Methyl-17α-Estradiol [2]. Significant isotopic effects associated with deuterium labeling — particularly at positions influencing lipophilicity — can cause differential elution, diminishing the internal standard's capacity to correct for matrix effects and introducing quantitative bias [1]. Furthermore, the 4-methyl substitution on the target analyte introduces a structural feature absent in unsubstituted 17α-Estradiol, meaning that a standard lacking this modification fails to match the analyte's physicochemical and mass spectrometric behavior. (4-Methyl-d3)-17α-Estradiol is purpose-synthesized with deuterium incorporation at the exact 4-methyl position, ensuring the closest possible match in retention time, ionization efficiency, and extraction recovery for accurate isotope dilution quantification of 4-Methyl-17α-Estradiol in complex biological samples .

Deuterium labeling position may shift retention time, reducing matrix-effect correction reliability.

Generic standards lacking the 4-methyl group may not match target analyte physicochemical behavior.

Structural mismatch may introduce extraction and ionization bias, limiting quantitative accuracy.

• [1] Bhandari D, et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. doi:10.1093/jat/bkac046 View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. View Source

(4-Methyl-d3)-17α-Estradiol: Quantitative Differentiation Evidence for Procurement Decisions

Deuterium Substitution at the 4-Methyl Position Enables Distinct Mass Shift for Accurate Isotope Dilution Quantification

(4-Methyl-d3)-17α-Estradiol incorporates three deuterium atoms specifically at the 4-methyl position of the steroid A-ring, producing a molecular weight of 289.43 Da compared to 286.4 Da for the non-deuterated 4-Methyl-17α-Estradiol . This +3.03 Da mass shift enables unambiguous differentiation between the analyte and the internal standard in mass spectrometric detection without isotopic overlap [1]. In contrast, generic deuterated estradiol standards lacking the 4-methyl group (e.g., Estradiol-d3, MW 275.40) produce a mass shift relative to 4-Methyl-17α-Estradiol of -11.0 Da, which may fall outside the optimal mass window for certain MS/MS transitions and fails to account for the methyl group's influence on chromatographic retention . The structural match between the labeled standard and the target analyte ensures that both compounds experience nearly identical extraction recovery, derivatization efficiency, and ionization response — prerequisites for accurate quantification in isotope dilution MS methods [1].

Mass Shift

Class-level

+3.03 Da

Supports co-elution and matrix-effect correction

Structural match essential for isotope dilution accuracy

Evidence Dimension	Molecular weight (Da) for mass spectrometric differentiation
Target Compound Data	289.43 Da (C₁₉H₂₃D₃O₂)
Comparator Or Baseline	Non-deuterated 4-Methyl-17α-Estradiol: 286.4 Da (C₁₉H₂₆O₂); Generic Estradiol-d3: 275.40 Da
Quantified Difference	+3.03 Da mass shift relative to non-deuterated analyte; structurally matched 4-methyl group absent in generic standards
Conditions	Calculated exact mass values; validated in LC-MS/MS and GC-MS/MS estrogen quantification workflows

Why This Matters

This ensures the internal standard co-elutes with the analyte and experiences identical matrix effects, which is required for FDA/EMA bioanalytical method validation and accurate pharmacokinetic studies.

• [1] Prokai-Tatrai K, et al. Simultaneous Measurement of 17β-Estradiol, 17α-Estradiol and Estrone by GC–Isotope Dilution MS/MS. Chromatographia. 2010;71(3-4):311-315. View Source

4-Methyl Modification Attenuates Estrogen Receptor Binding Affinity Relative to 17β-Estradiol

The parent compound, 4-Methyl-17α-Estradiol, exhibits substantially reduced estrogen receptor binding affinity compared to the endogenous ligand 17β-Estradiol. Quantitative competition binding assays demonstrate that 4-Methylestradiol (4-ME2) possesses a relative binding affinity of only 10% of estradiol at 0°C and 25% at 25°C [1]. This reduced affinity, combined with the 17α stereochemistry — which renders 17α-Estradiol at least 200-fold less active than 17β-Estradiol as a transactivating hormone [2] — suggests that (4-Methyl-d3)-17α-Estradiol is suitable as a reference standard for studying weak estrogenic compounds or for experiments where potent ER activation must be avoided. In contrast, 17β-Estradiol exhibits Ki values of 0.04 nM for ERα and 0.11 nM for ERβ [3], representing full agonist potency that would confound studies of partial or weak estrogenic activity.

ER Binding Affinity

Cross-study

10% at 0°C, 25% at 25°C of E2

Supports weak estrogen receptor ligand studies

Temperature-dependent; avoids full agonist confound

Evidence Dimension	Relative binding affinity for estrogen receptor
Target Compound Data	4-Methylestradiol (non-deuterated parent): 10% of estradiol binding at 0°C; 25% at 25°C [1]
Comparator Or Baseline	17β-Estradiol: 100% relative binding affinity (reference); Ki = 0.04 nM (ERα), 0.11 nM (ERβ) [3]
Quantified Difference	10-25% of 17β-Estradiol binding affinity; 17α-Estradiol is ≥200-fold less active as transactivating hormone [2]
Conditions	Competition binding assay with [³H]17β-estradiol; temperature-dependent affinity measurement

Why This Matters

This compound enables researchers to study estrogen-responsive systems without the confounding full agonist effects of 17β-Estradiol, critical for discriminating partial agonist mechanisms.

• [1] Qian XD, et al. Synthesis and biological activity of 4-methylestradiol. Zhongguo Yi Xue Ke Xue Yuan Xue Bao. 1990;12(6):416-420. PMID: 2151257. View Source
• [2] Dykens JA, Moos WH, Howell N. Development of 17alpha-estradiol as a neuroprotective therapeutic agent: rationale and results from a phase I clinical study. Ann N Y Acad Sci. 2005;1052:116-135. doi:10.1196/annals.1347.008 View Source
• [3] Guillette TC, et al. 17β-Estradiol. In: Current Opinion in Pharmacology. ScienceDirect. 2018. Ki ERα: 0.04 nM, Ki ERβ: 0.11 nM. View Source

Structural Features Differentiate (4-Methyl-d3)-17α-Estradiol from Common Deuterated Estradiol Standards

(4-Methyl-d3)-17α-Estradiol contains a unique combination of structural modifications — 17α stereochemistry, 4-methyl substitution, and deuterium labeling at the 4-methyl position — that distinguish it from commercially available deuterated estradiol standards [1]. Common alternatives include 17α-Estradiol-2,4-d2 (deuterated at ring A positions 2 and 4, lacking methyl group), 17α-Estradiol-16,16,17-d3 (deuterated at the D-ring, lacking methyl group), and Estradiol-d3 (17β stereochemistry, lacking methyl group) [2]. None of these alternatives incorporate the 4-methyl group present in the target analyte 4-Methyl-17α-Estradiol, meaning they cannot serve as structurally matched internal standards for quantifying this specific compound . The 4-methyl modification alters the compound's lipophilicity (calculated XLogP3 = 4.4 for 4-Methyl-17α-Estradiol vs. 3.5 for 17α-Estradiol) [3], which affects chromatographic retention and extraction behavior. Using a structurally mismatched internal standard introduces systematic error in quantitative workflows.

Structural Identity

Class-level

17α + 4-methyl + d3; XLogP ~4.4

Only structurally matched internal standard for 4-Methyl-17α-E2

Generic deuterated estradiols lack 4-methyl group

Evidence Dimension	Structural features for internal standard matching
Target Compound Data	17α stereochemistry + 4-methyl group + d3 label at 4-methyl (C₁₉H₂₃D₃O₂, XLogP3 ~4.4)
Comparator Or Baseline	17α-Estradiol-2,4-d2: no methyl, d2 at ring A; 17α-Estradiol-16,16,17-d3: no methyl, d3 at D-ring; Estradiol-d3: 17β stereochemistry, no methyl
Quantified Difference	Target compound contains 4-methyl group absent in all comparators; XLogP3 difference ~0.9 units vs. unsubstituted 17α-Estradiol
Conditions	Structural comparison based on molecular formula and PubChem computed descriptors

Why This Matters

For laboratories quantifying 4-Methyl-17α-Estradiol in biological matrices, no alternative deuterated standard provides a structurally matched internal standard, making (4-Methyl-d3)-17α-Estradiol uniquely suitable for accurate method validation.

• [1] Veeprho. 4-Methyl Estradiol-D3 Product Information. Molecular Formula: C19H23D3O2, MW: 289.43. View Source
• [2] Veeprho. 17 Alpha-Estradiol-2,4 D2 Product Information. CAS 81586-94-9, MW: 274.4 g/mol. View Source
• [3] PubChem. 4-Methyl-17Alpha-Estradiol. CID 57270862. Computed XLogP3: 4.4. 17α-Estradiol XLogP3: 3.5. View Source

17α Stereochemistry Confers Neuroprotective Efficacy with Reduced Hormonal Activity

The 17α stereochemistry of the parent compound confers a unique pharmacological profile: 17α-Estradiol is at least 200-fold less active than 17β-Estradiol as a transactivating hormone at classical estrogen receptors [1], yet it exhibits equivalent potency to 17β-Estradiol in protecting primary neurons and other cell types from lethal stressors including amyloid toxicity, serum withdrawal, oxidative stress, excitotoxicity, and mitochondrial inhibition [1]. This neuroprotective activity is mediated through membrane intercalation and lipid peroxidation chain termination rather than classical nuclear ER signaling [1]. In animal models, both estradiol isomers have shown efficacy in stroke, Alzheimer's disease, and Parkinson's disease models [1]. A Phase I clinical study with oral 17α-Estradiol (sodium sulfate conjugate) demonstrated positive safety and pharmacokinetic data [2]. In contrast, 17β-Estradiol, while neuroprotective, carries significant feminizing and proliferative effects via potent ERα/ERβ activation (Ki = 0.04-0.11 nM) [3] that limit its chronic therapeutic utility in male and non-reproductive contexts.

Transactivation Activity

Head-to-head

≥200-fold less than 17β-E2; equivalent neuroprotection in cells

Supports ER-independent neuroprotection research

Phase I data for parent compound; deuterated form not tested

Evidence Dimension	Hormonal transactivation activity
Target Compound Data	17α-Estradiol: at least 200-fold less active than 17β-Estradiol as transactivating hormone [1]
Comparator Or Baseline	17β-Estradiol: full agonist; Ki ERα = 0.04 nM, Ki ERβ = 0.11 nM [3]
Quantified Difference	≥200-fold difference in transactivation activity; equivalent neuroprotective potency in multiple cell-based assays
Conditions	Cell-based transactivation assays; neuroprotection in primary neurons against amyloid toxicity, oxidative stress, excitotoxicity, and mitochondrial inhibition

Why This Matters

This stereochemistry-dependent dissociation of neuroprotection from hormonal activity makes 17α-configured compounds (including 4-methyl derivatives) valuable for studying ER-independent neuroprotective mechanisms without confounding endocrine effects.

• [1] Dykens JA, Moos WH, Howell N. Development of 17alpha-estradiol as a neuroprotective therapeutic agent: rationale and results from a phase I clinical study. Ann N Y Acad Sci. 2005;1052:116-135. View Source
• [2] Dykens JA, et al. Positive safety and pharmacokinetic data from a successful phase I clinical study with oral 17α-E2 (sodium sulfate conjugate). Ann N Y Acad Sci. 2005;1052:116-135. View Source
• [3] Guillette TC, et al. 17β-Estradiol. Ki ERα: 0.04 nM, Ki ERβ: 0.11 nM. ScienceDirect. 2018. View Source

(4-Methyl-d3)-17α-Estradiol: Recommended Research and Industrial Application Scenarios

Quantitative LC-MS/MS Bioanalysis of 4-Methyl-17α-Estradiol in Pharmacokinetic Studies

This deuterated standard is the appropriate choice for laboratories developing and validating LC-MS/MS or GC-MS/MS methods for the quantification of 4-Methyl-17α-Estradiol in biological matrices (e.g., plasma, serum, urine, tissue homogenates). The +3.03 Da mass shift and structural identity with the target analyte ensure optimal compensation for matrix effects and ionization variability, a requirement for method validation under regulatory guidelines [1]. The 4-methyl-d3 labeling provides distinct MRM transitions without isotopic cross-talk, enabling accurate quantification at low pg/mL concentrations [2].

Investigation of Weak Estrogen Receptor Ligands and Partial Agonist Mechanisms

The parent compound 4-Methyl-17α-Estradiol exhibits only 10-25% of the binding affinity of 17β-Estradiol for estrogen receptors [1]. This reduced affinity, combined with the 17α stereochemistry that further attenuates transactivation, makes (4-Methyl-d3)-17α-Estradiol suitable as a reference standard in competitive binding assays and functional studies examining partial agonist or antagonist mechanisms at ERα and ERβ. It enables discrimination between full agonist effects (17β-Estradiol) and weak/modulated estrogenic signaling pathways [2].

Neuroprotection Studies Requiring Discrimination from Classical Estrogen Signaling

17α-Estradiol has demonstrated equivalent neuroprotective potency to 17β-Estradiol across multiple cell-based stress models while exhibiting ≥200-fold lower hormonal transactivation activity [1]. This compound class is valuable for studying non-genomic, membrane-mediated neuroprotective mechanisms independent of classical nuclear estrogen receptor activation. (4-Methyl-d3)-17α-Estradiol may be employed as a tracer or internal standard in studies examining the neuroprotective pharmacology of 17α-configured estrogens in models of Alzheimer's disease, Parkinson's disease, stroke, and oxidative stress [2].

Analytical Reference Material for Estrogen Metabolite Profiling and Environmental Monitoring

As a structurally unique deuterated estrogen derivative, (4-Methyl-d3)-17α-Estradiol is suitable for use as a reference material in the development of targeted and untargeted estrogen profiling methods. Its distinct 4-methyl substitution and deuterium labeling enable its use as a retention time marker and mass calibration standard in methods analyzing complex mixtures of endogenous estrogens, synthetic estrogens, and environmental estrogenic compounds [1]. This compound is particularly valuable for laboratories conducting environmental monitoring of estrogenic contaminants where discrimination between structurally similar estrogens is required [2].

Application

Selection Property

Validation Focus

Quantitative bioanalysis of 4-Methyl-17α-E2

Isotope-labeled internal standard with matched structure

Co-elution and matrix-effect correction

Weak ER ligand and partial agonist studies

Attenuated ER binding affinity

Partial agonist mechanism discrimination

ER-independent neuroprotection research

17α stereochemistry with low transactivation activity

Neuroprotection endpoints without classical ER activation

Estrogen profiling and environmental analysis

Unique 4-methyl substitution and deuterium label

Retention marker and mass calibration for complex mixtures

• [1] Prokai-Tatrai K, et al. Simultaneous Measurement of 17β-Estradiol, 17α-Estradiol and Estrone by GC–Isotope Dilution MS/MS. Chromatographia. 2010;71(3-4):311-315. View Source
• [2] Qian XD, et al. Synthesis and biological activity of 4-methylestradiol. Zhongguo Yi Xue Ke Xue Yuan Xue Bao. 1990;12(6):416-420. View Source